Cas no 892979-63-4 (N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide)
892979-63-4 structure
Product Name:N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide
CAS No:892979-63-4
MF:C25H22N2O4S
MW:446.518185138702
CID:5983136
PubChem ID:44918316
Update Time:2023-12-13
N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide
- N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide
- AKOS024612502
- F1829-0071
- N-(6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
- 892979-63-4
- N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide
-
- Inchi： 1S/C25H22N2O4S/c1-13-7-9-16-20(11-13)32-24(21(16)23(29)26-2)27-22(28)18-12-17-15-6-4-3-5-14(15)8-10-19(17)31-25(18)30/h3-6,8,10,12-13H,7,9,11H2,1-2H3,(H,26,29)(H,27,28)
- InChI Key： JNMLPUJWQQRMLW-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C(NC1SC2CC(C)CCC=2C=1C(=O)NC)=O
Computed Properties
- Exact Mass: 446.13002836g/mol
- Monoisotopic Mass: 446.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 113Ų
N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1829-0071-2μmol |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-5μmol |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-10μmol |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-20μmol |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-1mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-2mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-3mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-4mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-5mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1829-0071-10mg |
N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide |
892979-63-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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